Cas no 1175278-06-4 (2-Iodo-5-methoxybenzodthiazole)

• Product Name: 2-Iodo-5-methoxybenzodthiazole
• CAS No: 1175278-06-4
• MF: C₈H₆INOS
• MW: 291.10881280899
• MDL: MFCD17178583
• CID: 1038751
• PubChem ID: 18966972
• Update Time: 2025-06-08

2-Iodo-5-methoxybenzodthiazole Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methoxybenzo[d]thiazole
• 2-iodo-5-methoxy-1,3-benzothiazole
• A893339
• 2-iodo-5-methoxybenzothiazole
• SCHEMBL2748547
• HSYKQDKTTDLAEX-UHFFFAOYSA-N
• 1175278-06-4
• AXB27806
• DTXSID40596952
• 2-Iodo-5-methoxybenzodthiazole

• MDL： MFCD17178583
• Inchi： 1S/C8H6INOS/c1-11-5-2-3-7-6(4-5)10-8(9)12-7/h2-4H,1H3
• InChI Key： HSYKQDKTTDLAEX-UHFFFAOYSA-N
• SMILES： IC1=NC2C=C(C=CC=2S1)OC

Computed Properties

• Exact Mass: 290.92148g/mol
• Monoisotopic Mass: 290.92148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Iodo-5-methoxybenzodthiazole

Chemical Profile of 2-Iodo-5-methoxybenzodithiazole (CAS No. 1175278-06-4)

2-Iodo-5-methoxybenzodithiazole (CAS No. 1175278-06-4) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework. This compound belongs to the benzodithiazole class, characterized by the presence of two sulfur atoms and a nitrogen atom in its aromatic ring system, which contributes to its unique electronic and steric properties. The introduction of an iodine substituent at the 2-position and a methoxy group at the 5-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structure of 2-Iodo-5-methoxybenzodithiazole is highly functionalized, enabling its participation in various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often required for the development of novel therapeutic agents. The iodine atom, in particular, serves as an excellent handle for palladium-catalyzed reactions, including Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of biaryl compounds and other pharmacophores.

In recent years, there has been a surge in research focusing on benzodithiazole derivatives due to their demonstrated biological activity across multiple therapeutic domains. These derivatives have shown promise as antimicrobial agents, kinase inhibitors, and even as components in photodynamic therapy. The methoxy group in 2-Iodo-5-methoxybenzodithiazole not only influences the electronic properties of the molecule but also serves as a site for further functionalization, allowing chemists to tailor the compound's biological profile.

One of the most compelling aspects of 2-Iodo-5-methoxybenzodithiazole is its utility in the development of targeted small-molecule drugs. The benzodithiazole core is a common scaffold in medicinal chemistry, with several approved drugs featuring this motif. For instance, some benzodithiazole derivatives have been investigated for their potential as antiviral agents, leveraging their ability to interfere with viral replication mechanisms. The iodine substituent on 2-Iodo-5-methoxybenzodithiazole allows for further derivatization into more complex molecules that can modulate specific biological pathways with high precision.

The synthesis of 2-Iodo-5-methoxybenzodithiazole typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the iodine atom is often achieved through halogenation reactions, while the methoxy group can be incorporated via methylation or nucleophilic aromatic substitution. These synthetic routes highlight the compound's accessibility and suitability for large-scale production when needed.

From a medicinal chemistry perspective, 2-Iodo-5-methoxybenzodithiazole serves as a versatile building block for drug discovery programs. Its ability to undergo cross-coupling reactions makes it particularly useful for constructing biaryl structures, which are prevalent in many bioactive molecules. Additionally, the presence of both electron-donating (methoxy) and electron-withdrawing (iodine) groups allows for fine-tuning of the molecule's physicochemical properties, such as solubility and metabolic stability.

Recent studies have also explored the potential applications of 2-Iodo-5-methoxybenzodithiazole in materials science and nanotechnology. The unique electronic properties of benzodithiazole derivatives make them candidates for organic semiconductors and light-emitting diodes (OLEDs). By modifying the substituents on the benzodithiazole core, researchers can influence the molecule's optoelectronic characteristics, paving the way for novel applications in display technologies and photovoltaic devices.

The chemical reactivity of 2-Iodo-5-methoxybenzodithiazole extends beyond pharmaceutical applications. It has been utilized in agrochemical research as a precursor for developing new pesticides and herbicides. The ability to introduce various functional groups into this scaffold allows chemists to design molecules that interact selectively with biological targets in plants and pests.

In conclusion,2-Iodo-5-methoxybenzodithiazole (CAS No. 1175278-06-4) is a multifaceted compound with broad utility across multiple scientific disciplines. Its structural features make it an invaluable intermediate in synthetic chemistry, while its biological activity positions it as a key player in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound,2-Iodo-5-methoxybenzodithiazole is poised to remain at the forefront of innovation in both academic and industrial settings.